(E)-2-((4-fluorophenyl)sulfonyl)-N-(4-methoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)acetamide

• IUPAC Name: 2-(4-fluorophenyl)sulfonyl-N-(4-methoxy-3-methyl-1,3-benzothiazol-2-ylidene)acetamide
• InChI: InChI=1S/C17H15FN2O4S2/c1-20-16-13(24-2)4-3-5-14(16)25-17(20)19-15(21)10-26(22,23)12-8-6-11(18)7-9-12/h3-9H,10H2,1-2H3
• InChI Key: MDHJCLXRTIBUFX-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC=C2SC1=NC(=O)CS(=O)(=O)C3=CC=C(C=C3)F)OC
• Molecular Formula: C17H15FN2O4S2
• Molecular Weight: 394.4 g/mol

Description

(E)-2-((4-fluorophenyl)sulfonyl)-N-(4-methoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)acetamide is a useful research compound. Its molecular formula is C17H15FN2O4S2 and its molecular weight is 394.44. The purity is usually 95%.
BenchChem offers high-quality (E)-2-((4-fluorophenyl)sulfonyl)-N-(4-methoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-2-((4-fluorophenyl)sulfonyl)-N-(4-methoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Photodynamic Therapy Applications

Sulfonamide derivatives substituted with benzothiazole and other heterocyclic rings have been synthesized and characterized for their potential applications in photodynamic therapy (PDT). These compounds, such as zinc phthalocyanines substituted with benzenesulfonamide derivative groups containing Schiff base, exhibit good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield. These features are crucial for Type II photosensitizers in the treatment of cancer through PDT, indicating the potential of sulfonyl-thiazolyl compounds in medical applications (Pişkin, Canpolat, & Öztürk, 2020).

Antimicrobial Activity

Novel heterocyclic compounds incorporating sulfamoyl moieties have been synthesized and evaluated for their antimicrobial properties. These compounds include a range of derivatives such as thiazole, pyridone, pyrazole, and chromene, indicating the versatility of sulfonyl and thiazolyl groups in contributing to antimicrobial activity. Such compounds have shown promising results against various bacterial and fungal strains, highlighting their potential in developing new antimicrobial agents (Darwish et al., 2014).

Anticonvulsant Agents

Synthesis of azoles incorporating a sulfonamide moiety has been explored for their anticonvulsant activities. Compounds with these functional groups have shown protection against picrotoxin-induced convulsion, with some derivatives exhibiting significant anticonvulsive effects and high protection levels. This research suggests the potential application of such molecules in developing new anticonvulsant drugs (Farag et al., 2012).

Cytotoxic Activity for Cancer Treatment

The cytotoxic activities of novel sulfonamide derivatives have been assessed, with some compounds found to be potent against breast and colon cancer cell lines. The study of sulfonamide compounds, including those with benzothiazole moieties, in cancer research indicates their potential utility in developing new cancer therapies (Ghorab et al., 2015).